Cas no 1342354-81-7 (4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1342354-81-7
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5795878
• PubChem ID: 64041256
• Update Time: 2025-10-22

4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-1-[2-(3-pyridinyl)ethyl]-
• 4-Chloro-1-(2-(pyridin-3-yl)ethyl)-1h-pyrazol-3-amine
• 4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H11ClN4/c11-9-7-15(14-10(9)12)5-3-8-2-1-4-13-6-8/h1-2,4,6-7H,3,5H2,(H2,12,14)
• InChI Key： XXRPUVXWZQGYHC-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CN=C2)C=C(Cl)C(N)=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 420.0±40.0 °C(Predicted)
• pka: 5.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine

Research Brief on 4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine (CAS: 1342354-81-7): Recent Advances and Applications

The compound 4-chloro-1-2-(pyridin-3-yl)ethyl-1H-pyrazol-3-amine (CAS: 1342354-81-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The structural flexibility of the pyrazole core, combined with the chloro and pyridinylethyl substituents, allows for targeted modifications that enhance binding affinity and selectivity.

New synthetic routes for 1342354-81-7 have been developed to improve yield and purity. A team at MIT reported a one-pot cascade reaction achieving 78% yield with >99% purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies scaling up production of derivative compounds for clinical trials.

In terms of biological activity, recent in vitro studies have revealed unexpected off-target effects that may expand its therapeutic potential. Research from the University of Tokyo identified moderate activity against TRPV4 channels, suggesting possible applications in pain management. However, these findings require further validation through animal studies and structural optimization to improve potency.

The compound's safety profile has been systematically evaluated in a series of ADMET studies published in Xenobiotica. While showing favorable metabolic stability in human liver microsomes (t_1/2 > 120 min), researchers noted the need for structural modifications to address moderate CYP3A4 inhibition observed at concentrations above 10 μM. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Emerging applications in radiopharmaceuticals have also been reported. A German research group successfully labeled derivatives of 1342354-81-7 with fluorine-18 for PET imaging, demonstrating excellent tumor uptake in xenograft models. This development opens new possibilities for theranostic approaches in oncology, particularly for cancers with upregulated kinase pathways.

Several pharmaceutical companies have included 1342354-81-7 derivatives in their pipelines. Vertex Pharmaceuticals recently disclosed a phase I clinical trial for a CFTR modulator containing this scaffold, while Novartis has patented related compounds as potential treatments for autoimmune diseases. These developments underscore the growing commercial interest in this chemical class.

Future research directions should focus on elucidating the structure-activity relationships of various substitutions on the pyrazole ring, as well as exploring combination therapies with existing targeted agents. The compound's versatility positions it as a valuable tool for addressing multiple therapeutic areas, from oncology to inflammatory diseases.